Cas no 52059-52-6 (Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-)
52059-52-6 structure
Product Name:Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
CAS No:52059-52-6
MF:C17H20FN
MW:257.345808029175
CID:2189528
Update Time:2023-08-06
Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Fluoro-n-methyl -n-(2-phenylethyl )benzeneethanamine
- Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
- NEQDOOHNDKCXFM-UHFFFAOYSA-N
- 4-Fluoro-N-methyl-N-(2-phenylethyl)benzeneethanamine
- 2-(4-Fluorophenyl)-N-methyl-N-(2-phenylethyl)ethanamine #
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- Inchi: 1S/C17H20FN/c1-19(13-11-15-5-3-2-4-6-15)14-12-16-7-9-17(18)10-8-16/h2-10H,11-14H2,1H3
- InChI Key: NEQDOOHNDKCXFM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CCN(C)CCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 229
- Topological Polar Surface Area: 3.2
Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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